Cas no 50673-01-3 (N-(2-hydroxy-2-phenylpropyl)benzamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)benzamide
• CAS No: 50673-01-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 4010485
• PubChem ID: 13554218
• Update Time: 2025-05-26

N-(2-hydroxy-2-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-hydroxy-2-phenylpropyl)-
• N-(2-hydroxy-2-phenylpropyl)benzamide
• 50673-01-3
• F6200-1505
• VU0536370-1
• AKOS024537952

• Inchi： 1S/C16H17NO2/c1-16(19,14-10-6-3-7-11-14)12-17-15(18)13-8-4-2-5-9-13/h2-11,19H,12H2,1H3,(H,17,18)
• InChI Key： IJJCONLXLXVJSB-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-hydroxy-2-phenylpropyl)benzamide

Comprehensive Overview of N-(2-hydroxy-2-phenylpropyl)benzamide (CAS No. 50673-01-3): Properties, Applications, and Industry Insights

N-(2-hydroxy-2-phenylpropyl)benzamide (CAS No. 50673-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzamide derivative, characterized by a hydroxy-phenylpropyl moiety, exhibits properties that make it valuable for synthetic intermediates and bioactive molecule development. Its molecular formula, C₁₆H₁₇NO₂, reflects a balance of hydrophilicity and lipophilicity, which is critical for drug design and material science applications.

In recent years, the demand for N-(2-hydroxy-2-phenylpropyl)benzamide has surged, driven by its role in medicinal chemistry and cosmetic formulations. Researchers are particularly interested in its potential as a skin-conditioning agent or anti-inflammatory component, aligning with the growing consumer focus on clean beauty and sustainable skincare. The compound's phenylpropyl backbone also makes it a candidate for flavor and fragrance enhancement, addressing trends in natural additives and food-grade ingredients.

From a synthetic perspective, CAS No. 50673-01-3 is often synthesized via amide coupling reactions between benzoyl chloride and 2-amino-2-phenylpropan-1-ol, a process optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. These methods ensure compliance with stringent pharmaceutical-grade standards, a topic frequently searched by quality control professionals and regulatory bodies.

The compound's solubility profile (moderate in polar solvents like ethanol and DMSO) and thermal stability (decomposition above 200°C) make it suitable for diverse formulations. Industry forums often discuss its compatibility with polymer matrices for controlled-release applications, a niche yet expanding area in drug delivery systems. Additionally, its low toxicity (as per preliminary studies) aligns with the green chemistry movement, a hot topic in academic and industrial circles.

Emerging studies explore N-(2-hydroxy-2-phenylpropyl)benzamide's role in enzyme inhibition, particularly targeting tyrosinase and COX-2, which resonates with searches for hyperpigmentation treatments and pain management alternatives. While not yet FDA-approved, its mechanistic versatility positions it as a promising candidate for future nutraceutical and cosmeceutical innovations.

For suppliers and manufacturers, optimizing the cost-effective synthesis of CAS 50673-01-3 remains a priority, as queries about bulk pricing and scalable production dominate B2B search trends. Storage recommendations typically emphasize ambient conditions in airtight containers to prevent hydrolysis, a detail crucial for logistics planning.

In conclusion, N-(2-hydroxy-2-phenylpropyl)benzamide represents a compelling case study in multifunctional chemistry, bridging gaps between academic research and industrial applications. Its alignment with health-conscious and eco-friendly market trends ensures sustained relevance, while ongoing studies may unlock further therapeutic or commercial potential.